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Compound of Interest

Compound Name: Sodium propionate-2,3-13C2
CAS No.: 201996-20-5
Cat. No.: B1628493
Get Quote
. J

An In-depth Examination of a Key Isotopic Tracer for Metabolic Research and Drug
Development

Introduction

Sodium propionate-2,3-13C2 is a stable isotope-labeled compound crucial for tracing
metabolic pathways and understanding cellular physiology. This guide provides a
comprehensive overview of its chemical properties, synthesis, and applications, with a focus on
its utility in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy for
researchers, scientists, and drug development professionals.

Core Chemical Identifiers and Properties

A clear understanding of the fundamental properties of Sodium propionate-2,3-13C2 is
essential for its effective application in research.
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Property Value Source
CAS Number 201996-20-5 [1][2]
Molecular Formula 13CH313CH2C0O2Na
Molecular Weight 98.05 g/mol [1]
White or colorless hygroscopic
Appearance [3]
crystals
Melting Point 285-286 °C [1][2]
N Freely soluble in water, soluble
Solubility _ [3]
in ethanol
Isotopic Purity Typically =299 atom % 13C [1]

Synthesis and Quality Control

The synthesis of unlabeled sodium propionate is typically achieved through the reaction of
propionic acid with sodium carbonate or sodium hydroxide.[4][5] A patented method describes
the controlled addition of propionic acid to food-grade sodium carbonate with specific stirring
speeds and temperatures to produce sodium propionate.[6] Isotope-labeled sodium propionate,
including Sodium propionate-2,3-13C2, can be synthesized using precursors enriched with
13C. For instance, a method for synthesizing multiply labeled sodium propionate from 2,4,4-
trimethyl-2-oxazoline has been reported.[7]

General Synthesis Workflow

The synthesis of isotopically labeled sodium propionate involves a multi-step process that
requires careful control of reaction conditions to ensure high isotopic enrichment and chemical

purity.
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Reactant Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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